Cas no 2227660-76-4 ((2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol)

• Product Name: (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol
• CAS No: 2227660-76-4
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6121190
• PubChem ID: 96120819
• Update Time: 2025-10-17

(2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol
• (2R)-2-amino-2-[4-(dimethylamino)-3-fluorophenyl]ethan-1-ol
• EN300-1757850
• 2227660-76-4

• Inchi： 1S/C10H15FN2O/c1-13(2)10-4-3-7(5-8(10)11)9(12)6-14/h3-5,9,14H,6,12H2,1-2H3/t9-/m0/s1
• InChI Key： RDSQGXMEHLYKMZ-VIFPVBQESA-N
• SMILES： FC1C=C(C=CC=1N(C)C)[C@H](CO)N

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol

Introduction to (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol (CAS No. 2227660-76-4)

(2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227660-76-4, represents a fascinating example of how molecular design can lead to novel bioactive entities with potential therapeutic applications. The presence of multiple stereocenters, fluoro substitution, and amine functionalities makes this molecule a promising candidate for further investigation in drug discovery and development.

The< strong>nomenclature of this compound follows the IUPAC rules, which ensures clarity and precision in its identification. The stereochemistry at the second carbon atom, denoted by the (2R) configuration, is crucial for its biological activity. This configuration influences how the molecule interacts with biological targets, making it a key factor in its potential pharmacological effects. The combination of an amino group, a dimethylamino group, and a fluoro substituent on the phenyl ring introduces a rich array of possible interactions with biological systems, which is a common strategy in medicinal chemistry to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The< strong>3D structure of (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol has been extensively studied using these techniques. These studies suggest that the molecule can adopt multiple conformations, which may explain its versatility in binding to different biological targets. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity in various drug candidates, making it a valuable feature in the design of new pharmaceuticals.

The< strong>synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for producing enantiomerically pure compounds, which are often necessary for achieving desired pharmacological effects without unwanted side reactions.

In the realm of drug discovery, (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block that can be modified to target different therapeutic areas. For instance, modifications at the amino and dimethylamino groups could lead to compounds with enhanced solubility or improved bioavailability, while changes at the fluoro-substituted phenyl ring could alter binding interactions with specific biological receptors.

The< strong>biological activity of this compound has been preliminarily assessed through in vitro assays. Early studies suggest that it may exhibit properties relevant to neurological disorders, given its structural similarity to known bioactive molecules targeting central nervous system receptors. However, further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. The combination of computational modeling and experimental validation will be crucial in this process.

The< strong-pharmacokinetic profile of (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to study the metabolic pathways involving this compound. These studies provide valuable insights into how the body processes the molecule and can guide modifications to improve its pharmacokinetic properties.

The< strong-safety profile of any pharmaceutical candidate must be thoroughly evaluated before it can be considered for clinical use. While (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol shows promise in preclinical studies, comprehensive toxicological assessments are necessary to ensure its safety. These assessments include acute toxicity tests, chronic toxicity studies, and evaluations of potential long-term effects on various organ systems. Such studies are critical for identifying any risks associated with the compound and for determining appropriate dosing regimens.

The< strong-clinical development pathway for any new drug involves several stages, from initial preclinical testing to large-scale clinical trials. If (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol demonstrates favorable results in preclinical studies, it may proceed to Phase I clinical trials to assess its safety and pharmacokinetic properties in humans. Subsequent phases would evaluate its efficacy and side effects in larger patient populations. This rigorous process ensures that only safe and effective drugs reach the market.

The< strong-role of technology in modern drug discovery cannot be overstated. High-throughput screening technologies allow researchers to rapidly test thousands of compounds for biological activity. Machine learning algorithms can predict how different molecules will behave based on their structural features, significantly speeding up the discovery process. These advancements have made it possible to identify promising candidates like (2R)-2-amino-2-4-(dimethylamino)-3-fluorophenylethan-1-ol more efficiently than ever before.

In conclusion,( 2227660 -76 -4 ) represents an exciting example of how innovative molecular design can lead to novel bioactive compounds with potential therapeutic applications . Its unique structural features , combined with advanced synthetic methodologies , make it a valuable candidate for further research . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in the development of new treatments for various diseases . The ongoing investigation into its biological activity , pharmacokinetic profile , safety profile , and clinical development pathway holds promise for significant contributions to pharmaceutical science . p >